1-(2,6-Dimethylphenyl)-3-((2-chlorophenyl)methyl)thiourea

• IUPAC Name: 1-[(2-chlorophenyl)methyl]-3-(2,6-dimethylphenyl)thiourea
• InChI: InChI=1S/C16H17ClN2S/c1-11-6-5-7-12(2)15(11)19-16(20)18-10-13-8-3-4-9-14(13)17/h3-9H,10H2,1-2H3,(H2,18,19,20)
• InChI Key: BJSQQNYQXOKCBT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=S)NCC2=CC=CC=C2Cl
• Molecular Formula: C16H17ClN2S
• Molecular Weight: 304.8 g/mol

Description

1-(2,6-Dimethylphenyl)-3-((2-chlorophenyl)methyl)thiourea, also known as 2,6-dimethyl-3-chlorophenylmethylthiourea (DCPT), is an organic compound belonging to the thiourea family. It is a white crystalline solid that is soluble in organic solvents and has a melting point of 124-128°C. DCPT is a versatile compound with a wide range of applications in the scientific and industrial fields. It has been used in a variety of scientific research applications such as catalysts, synthetic intermediates, agrochemicals, and pharmaceuticals. DCPT has also been used as a ligand for coordination chemistry, and as a reagent for the synthesis of organic compounds.

Scientific Research Applications

Crystallography and Structural Analysis

Studies involving thiourea derivatives, such as 1-(4-chlorophenyl)-3-(4-methylbenzoyl)thiourea, have been pivotal in crystallography, elucidating the crystal structures of these compounds through single crystal X-ray diffraction. This research provides insights into the molecular configurations, intramolecular hydrogen bonding, and intermolecular interactions, which are crucial for understanding the physical and chemical properties of these compounds (Saeed & Parvez, 2005).

Synthesis and Characterization

The synthesis and characterization of thiourea derivatives have been extensively explored, highlighting their diverse applications in chemical synthesis. For example, a series of N-(3,4-dichlorophenyl)-N′-(2,3, and 4-methylbenzoyl)thiourea derivatives were synthesized and characterized, demonstrating the versatility of thiourea compounds in organic synthesis (Yusof et al., 2010).

Applications in Catalysis

Thiourea and its derivatives have found applications in catalysis, such as in the synthesis of rhenium(V) oxo complexes with novel thiol-amide-thiourea ligand systems. These complexes, featuring bidentate thiourea coordination, represent a new class of N(2)S(2) chelates, broadening the scope of high-valent transition metal complexes in catalysis (Lipowska et al., 1996).